N-benzyl-5-bromo-2-methoxyaniline
Overview
Description
N-benzyl-5-bromo-2-methoxyaniline, also known as N-benzyl-5-bromo-2-methoxybenzamide, is an organic compound with a variety of applications in the field of chemistry. It is a colorless solid that is soluble in water and is used as a starting material in the synthesis of various organic compounds. N-benzyl-5-bromo-2-methoxyaniline has been used in the synthesis of a variety of compounds, such as N-benzyl-5-bromo-2-methoxybenzamide, N-benzyl-5-bromo-2-methoxybenzylalcohol, N-benzyl-5-bromo-2-methoxybenzaldehyde, and N-benzyl-5-bromo-2-methoxybenzoyl chloride.
Scientific Research Applications
N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline has a variety of applications in the field of scientific research. It has been used as a starting material in the synthesis of a variety of compounds, such as N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzamide, N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzylalcohol, N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzaldehyde, and N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzoyl chloride. It has also been used in the synthesis of a variety of other organic compounds, such as N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzoyl chloride, N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzyl alcohol, and N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzaldehyde. Additionally, N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline has been used as a catalyst in the synthesis of a variety of organic compounds, such as N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzoyl chloride, N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzyl alcohol, and N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzaldehyde.
Mechanism of Action
N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline is an organic compound that can be used as a catalyst in the synthesis of a variety of organic compounds. It acts as a Lewis acid, which is an electron-pair acceptor. This allows it to form a reversible covalent bond with the substrate, allowing for the formation of a new product. The mechanism of action of N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline is not yet fully understood, but it is believed to involve the formation of a reversible covalent bond between the substrate and the catalyst, allowing for the formation of a new product.
Biochemical and Physiological Effects
N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline is an organic compound that has been used in the synthesis of a variety of organic compounds. However, its biochemical and physiological effects have not been extensively studied. It is believed that the compound may have some effects on the body, such as an increased risk of cancer. However, further research is needed to confirm these effects.
Advantages and Limitations for Lab Experiments
N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline is an organic compound that has been used in the synthesis of a variety of organic compounds. It has several advantages for lab experiments, such as being relatively inexpensive and easy to obtain. Additionally, it is relatively stable and has a low toxicity. However, it is not very soluble in water, which can limit its use in some experiments.
Future Directions
N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline has a variety of applications in the field of chemistry and is a useful starting material for the synthesis of a variety of organic compounds. However, its biochemical and physiological effects are still not fully understood. Therefore, further research is needed to understand the effects of N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline on the body. Additionally, further research is needed to understand the mechanism of action of N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline and to develop more efficient and cost-effective synthesis methods. Finally, further research is needed to explore the potential applications of N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline in the field of medicine.
Synthesis Methods
N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline can be synthesized by several methods. The most common method involves the reaction of N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzamide with sodium bromide in aqueous solution. This reaction produces N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline and sodium bromide. Another method involves the reaction of N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxybenzaldehyde with sodium bromide in aqueous solution. This reaction produces N-benzyl-5-bromo-2-methoxyanilineromo-2-methoxyaniline and sodium bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-benzyl-5-bromo-2-methoxyaniline can be achieved through a three-step reaction pathway involving bromination, methoxylation, and reductive amination.", "Starting Materials": [ "Aniline", "Benzyl bromide", "Sodium methoxide", "Sodium borohydride", "Bromine" ], "Reaction": [ "Step 1: Bromination - Aniline is reacted with bromine and hydrochloric acid to form N-benzyl-5-bromoaniline.", "Step 2: Methoxylation - N-benzyl-5-bromoaniline is reacted with sodium methoxide to form N-benzyl-5-bromo-2-methoxyaniline.", "Step 3: Reductive Amination - N-benzyl-5-bromo-2-methoxyaniline is reacted with sodium borohydride to reduce the imine to the amine, forming N-benzyl-5-bromo-2-methoxyaniline." ] } | |
CAS RN |
14995-84-7 |
Product Name |
N-benzyl-5-bromo-2-methoxyaniline |
Molecular Formula |
C14H14BrNO |
Molecular Weight |
292.2 |
Purity |
95 |
Origin of Product |
United States |
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